Cas no 337497-93-5 (<br>2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chrome ne-3-carbonitrile)

• Product Name: <br>2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chrome ne-3-carbonitrile
• CAS No: 337497-93-5
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 3071163
• PubChem ID: 3130347
• Update Time: 2025-08-03

<br>2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chrome ne-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chrome ne-3-carbonitrile
• AKOS000566390
• BAS 01337597
• 2-Amino-4-(4-(benzyloxy)-3-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• 337497-93-5
• 2-amino-4-[4-(benzyloxy)-3-methoxyphenyl]-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• Oprea1_397781
• AG-690/13705079
• AKOS024302794
• Oprea1_310277
• 2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• MDL： MFCD02046880
• Inchi： 1S/C24H22N2O4/c1-28-21-12-16(10-11-19(21)29-14-15-6-3-2-4-7-15)22-17(13-25)24(26)30-20-9-5-8-18(27)23(20)22/h2-4,6-7,10-12,22H,5,8-9,14,26H2,1H3
• InChI Key： NLIXIMNXFHNLLF-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=C(C=2)OC)OCC2C=CC=CC=2)C2C(CCCC1=2)=O)N

Computed Properties

• Exact Mass: 402.15795719Da
• Monoisotopic Mass: 402.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.6Ų

Additional information on <br>2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chrome ne-3-carbonitrile

Research Brief on 2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS: 337497-93-5)

The compound 2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (CAS: 337497-93-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of pharmacologically active molecules. Its structural features, including the benzyloxy and methoxy substituents, contribute to its ability to interact with various biological targets. Notably, research has demonstrated its efficacy in modulating pathways associated with inflammation and oxidative stress, making it a promising candidate for drug development.

In vitro and in vivo studies have revealed that 337497-93-5 exhibits notable inhibitory effects on specific enzymes involved in inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the arachidonic acid pathway. These findings suggest its potential as a dual COX/LOX inhibitor, which could offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking. These studies have elucidated the binding interactions between 337497-93-5 and its target proteins, providing a structural basis for its inhibitory activity. Additionally, computational modeling has predicted favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For example, a recent patent application disclosed derivatives of 337497-93-5 with improved potency and reduced cytotoxicity, paving the way for preclinical development.

In conclusion, 2-Amino-4-(4-benzyloxy-3-methoxy-phenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to further characterize its biological activities and explore its applications in treating inflammatory and oxidative stress-related disorders. The integration of synthetic chemistry, structural biology, and computational approaches will be crucial in advancing this compound toward clinical evaluation.